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Compound of Interest

Compound Name: 2-Methylhexanamide

CAS No.: 20923-63-1

Cat. No.: B1654000

Get Quote

2-Methylhexanamide: A Review of Existing
Literature
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylhexanamide is a simple branched-chain fatty amide. While its chemical structure is

straightforward, a comprehensive review of publicly available literature reveals a notable

scarcity of in-depth research into its biological activities and potential therapeutic applications.

This technical guide summarizes the available information on 2-Methylhexanamide,

highlighting the current gaps in knowledge and potential avenues for future investigation.

Chemical and Physical Properties
Based on available data, the fundamental properties of 2-Methylhexanamide have been

characterized. A summary of these properties is presented in Table 1.
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Property Value Source

Molecular Formula C₇H₁₅NO PubChem

Molecular Weight 129.20 g/mol PubChem

CAS Number 20923-63-1 PubChem

Appearance

Reported as light brown

needles (recrystallized from

ethanol)

[1]

Melting Point 62.2–62.8 °C [1]

Synthesis and Manufacturing
A documented method for the synthesis of 2-Methylhexanamide involves the reaction of 2-

methylhexanoic acid.[1] This procedure is part of a broader methodology for the Hofmann

rearrangement of carboxamides catalyzed by hypervalent iodine using Oxone as the terminal

oxidant.[1] While this provides a potential route for its preparation, detailed, large-scale

manufacturing protocols are not readily available in the reviewed literature.

Biological Activity and Pharmacological Profile
The existing literature on the specific biological effects of 2-Methylhexanamide is limited. The

compound is listed as commercially available from the Aurora Screening Library, suggesting its

potential inclusion in high-throughput screening campaigns.[1] However, the results of such

screenings, which would provide insights into its biological targets and activity, are not publicly

disclosed.

Several patents mention 2-methylhexanamide within broader Markush structures for

compounds with potential therapeutic activities, including:

Neuronal Activity: A patent for compounds with neurotrophic activity includes a broad class of

structures that could encompass 2-methylhexanamide, although no specific data for this

compound is provided.

Antibacterial Agents: Another patent on hydroxamic acid derivatives as antibacterial agents

lists numerous compounds, with the core structures bearing some resemblance to 2-
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methylhexanamide, but again, without specific data on its efficacy.

It is important to note that the inclusion of a compound within a patent's general formula does

not confirm its biological activity. Without specific experimental data, any potential

pharmacological role of 2-Methylhexanamide remains speculative.

Experimental Protocols
Detailed experimental protocols for assessing the biological activity of 2-Methylhexanamide
are not available in the public domain. To investigate its potential pharmacological effects,

standard assays relevant to the predicted therapeutic areas would need to be employed. For

example, to explore its potential neurological activity, researchers could utilize primary neuronal

cell cultures to assess effects on cell viability, neurite outgrowth, or synaptic function. For

potential anticonvulsant effects, animal models of seizures would be appropriate. Standard

enzymatic assays would be necessary to determine if it acts as an enzyme inhibitor.

Signaling Pathways and Mechanisms of Action
There is currently no information available in the reviewed literature regarding the signaling

pathways or specific molecular mechanisms of action of 2-Methylhexanamide. Elucidating

these would require significant further research, beginning with target identification and

validation studies.

Data Presentation
Due to the absence of quantitative data on the biological activity, toxicity, or pharmacokinetics

of 2-Methylhexanamide in the existing literature, no data tables for these parameters can be

presented.

Visualizations
As no signaling pathways or detailed experimental workflows involving 2-Methylhexanamide
have been described in the literature, the creation of Graphviz diagrams as requested is not

possible.

Conclusion
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This review of the existing literature indicates that 2-Methylhexanamide is a chemical entity

with established basic physical and chemical properties and a known synthetic route. However,

there is a profound lack of publicly available data regarding its biological activity, mechanism of

action, and potential for therapeutic use. Its inclusion in screening libraries and mention in

broad patent claims suggest some level of interest in its chemical space, but without published

results, its pharmacological profile remains unknown. For researchers, scientists, and drug

development professionals, 2-Methylhexanamide represents an unexplored molecule. Future

research efforts would need to begin with fundamental in vitro screening and target

identification to uncover any potential biological effects and pave the way for further

investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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